Cas no 1208550-10-0 ((1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride)

• Product Name: (1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride
• CAS No: 1208550-10-0
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD13619676
• CID: 1211626
• Update Time: 2025-11-01

(1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(3,4-dimethoxyphenyl)cyclopropyl]methanamine
• [1-(3,4-dimethoxyphenyl)cyclopropyl]methanamine,hydrochloride
• 1-(3,4-dimethoxyphenyl)Cyclopropanemethanamine hydrochloride
• hydrochloride
• (1-(3,4-dimethoxyphenyl)cyclopropyl)methanamine hydrochloride
• (1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride

• MDL： MFCD13619676
• Inchi： 1S/C12H17NO2.ClH/c1-14-10-4-3-9(7-11(10)15-2)12(8-13)5-6-12;/h3-4,7H,5-6,8,13H2,1-2H3;1H
• InChI Key： XMUWTFIFZPHXON-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC(OC)=C(OC)C=2)CC1)N.Cl

(1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride

Comprehensive Overview of (1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride (CAS No. 1208550-10-0)

(1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride (CAS No. 1208550-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl and dimethoxyphenyl structural motifs, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules, given its amine hydrochloride functionality, which enhances solubility and stability in various experimental conditions.

The molecular structure of (1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride features a cyclopropane ring fused to a methanamine group, further substituted with 3,4-dimethoxyphenyl moiety. This arrangement contributes to its distinct physicochemical properties, such as moderate polarity and hydrogen-bonding capacity, making it a versatile candidate for drug discovery. Recent studies highlight its potential in targeting neurological pathways, aligning with the growing interest in central nervous system (CNS) therapeutics and neuroprotective agents—a hot topic in modern pharmacology.

In the context of green chemistry and sustainable synthesis, CAS No. 1208550-10-0 has been evaluated for its compatibility with eco-friendly reaction protocols. The demand for environmentally benign synthetic routes has surged, driven by global initiatives to reduce hazardous waste. This compound’s adaptability to catalytic hydrogenation and microwave-assisted synthesis positions it as a model for sustainable chemical production, addressing queries frequently searched by academic and industrial chemists alike.

From a commercial perspective, (1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride is supplied by leading chemical manufacturers under stringent quality controls, ensuring high purity for research applications. Its HPLC and NMR profiles are well-documented, catering to the needs of analytical laboratories focused on method validation and impurity profiling. These aspects are critical for compliance with regulatory standards, a recurring concern in pharmaceutical development forums.

Emerging trends in precision medicine and personalized therapeutics have further amplified the relevance of this compound. Its structural flexibility allows for derivatization into targeted probes for enzyme inhibition assays or receptor binding studies, answering frequent search queries about small-molecule modulators. Additionally, its potential role in epigenetic research—particularly in modulating histone demethylases—has sparked discussions in scientific communities, reflecting its multidisciplinary utility.

Storage and handling of CAS No. 1208550-10-0 require adherence to standard laboratory protocols, emphasizing moisture-sensitive conditions due to its hydrochloride salt form. This practical consideration is often highlighted in chemical safety databases and material safety data sheets (MSDS), addressing common user concerns about compound stability and shelf life.

In summary, (1-(3,4-Dimethoxyphenyl)cyclopropyl)methanamine Hydrochloride represents a convergence of synthetic innovation and biomedical relevance. Its applications span from drug discovery to chemical biology, resonating with contemporary research priorities. As scientific inquiries evolve, this compound continues to inspire novel investigations, solidifying its place in the lexicon of modern organic chemistry.